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Compound of Interest

Compound Name: Berkelium

Cat. No.: B1215314

An in-depth technical guide concerning the discovery of Berkelium at the University of
California, Berkeley, is detailed below, intended for an audience of researchers, scientists, and
drug development professionals. This guide summarizes quantitative data in structured tables,
provides detailed experimental methodologies, and includes mandatory visualizations of key
processes using the Graphviz DOT language.

Whitepaper: The Discovery of Element 97
(Berkelium)

Introduction

In December 1949, a team of scientists at the University of California, Berkeley, successfully
synthesized and identified the element with atomic number 97.[1] The discovery was the
culmination of pioneering work in the field of transuranium elements. The team, consisting of
Stanley G. Thompson, Albert Ghiorso, Glenn T. Seaborg, and Kenneth Street, Jr., produced the
new element by bombarding a target of Americium-241 with alpha particles.[2][3] This
achievement marked the identification of the fifth transuranium element.[3] The element was
subsequently named Berkelium (BK) in honor of the city of Berkeley, California, where the
discovery was made.[1] The first isotope to be synthesized was Berkelium-243, which has a
half-life of approximately 4.5 hours.[2]

Experimental Protocols
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The discovery of Berkelium was made possible through a series of meticulously planned and
executed experimental procedures, from the preparation of the target material to the chemical
separation and final identification of the new element.

Target Preparation

The target material consisted of milligram quantities of Americium-241. The preparation
involved the following steps:

e An aqueous solution of americium nitrate was prepared.[4]

o This solution was evaporated in small platinum dishes, each with an area of approximately
0.5 cmz2.[4]

» Following evaporation, the dishes were ignited, which converted the americium nitrate into a
solid, black americium oxide (AmO3). This oxide served as the target for bombardment.[4]

Cyclotron Bombardment

The synthesis of Berkelium was achieved by bombarding the Americium-241 target with alpha
particles (helium nuclei) using the 60-inch cyclotron at the Crocker Laboratory, University of
California, Berkeley.[1][2]

o Particle Acceleration: Helium ions were accelerated to an energy of approximately 35 MeV.

[4]

« Irradiation: The americium oxide target was bombarded with the accelerated alpha particles
for a duration of about six hours.[2][4] The beam intensity was maintained at an average of 2
microamperes per square centimeter.[4]

e Cooling: The platinum dish holding the target was water-cooled from the back to dissipate
heat generated during the bombardment.[4]

Chemical Separation and Isolation

A significant challenge in the discovery was the separation of the minuscule amount of newly
created Berkelium from the larger quantity of unreacted Americium and other fission products.
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The chemical properties of Berkelium were predicted to be similar to its lanthanide analog,
terbium, which guided the separation strategy.[5] The process involved:

o Dissolution: The entire target, including the platinum dish, was dissolved in nitric acid.

e Precipitation: The initial separation steps involved a series of precipitation methods to
remove the bulk of the unreacted americium and other impurities.

¢ lon-Exchange Chromatography: The final separation and isolation of the Berkelium fraction
were accomplished using cation-exchange chromatography at an elevated temperature.[2]

o Resin: Dowex-50, a strong cation-exchange resin, was used.[4]

o Eluting Agent: A buffered solution of ammonium citrate was used to selectively elute the
separated elements from the column.[4]

o Fraction Collection: The eluate was collected in successive fractions, with the expectation
that Berkelium would elute in a position analogous to terbium in lanthanide separations.

Detection and Identification

Due to the short half-life and the primary decay mode of Berkelium-243 being electron
capture, initial detection proved challenging.

o Alpha-Particle Spectroscopy: A small fraction (approximately 0.1%) of Berkelium-243
decays by alpha emission.[4] These alpha particles were detected and their energies
measured using a differential alpha-particle pulse analyzer, which helped to characterize the
new isotope.[4]

o Electron Capture Decay Products: The primary method of identification relied on detecting
the products of the electron capture decay.[4]

o Auger Electrons: A windowless proportional counter was utilized to detect low-energy
Auger electrons emitted during the electron capture process.

o X-rays: Characteristic X-rays produced as the electron shells of the daughter atom
(Curium-243) rearranged were detected using a xenon-filled Geiger counter.[4]
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The successful detection of these decay products provided conclusive evidence for the

synthesis of a new element with atomic number 97.[4]

Data Presentation

The quantitative data associated with the synthesis and properties of the discovered

Berkelium isotope are summarized in the tables below.

Table 1: Nuclear Reaction and Bombardment Parameters

Parameter

Value

Target Isotope

95241AM

Projectile

Alpha Particle (2*He)

Product Isotope

97,43Bk

Byproducts 2 Neutrons (*n)
Cyclotron 60-inch Cyclotron
Projectile Energy ~35 MeV
Bombardment Duration ~6 hours

Table 2: Properties of Berkelium-243
Property Value
Half-life 4.5 hours|[6]

Primary Decay Mode

Electron Capture (~99.85%)[6]

Secondary Decay Mode

Alpha Decay (~0.15%)[6]

Electron Capture Daughter

96243CmM[6]

Alpha Decay Daughter

95239Am[6]

Alpha Particle Energies

6.72 MeV (30%), 6.55 MeV (53%), 6.20 MeV
(17%)[4]
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Visualizations

The following diagrams illustrate the key processes in the discovery of Berkelium.
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Nuclear reaction for the synthesis of Berkelium-243.
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Workflow for the chemical separation of Berkelium.
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Decay scheme of the Berkelium-243 isotope.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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